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Compound of Interest

Compound Name: Hentriacontane

Cat. No.: B1218953 Get Quote

This guide provides essential safety, operational, and disposal procedures for hentriacontane,

tailored for researchers and drug development professionals. While hentriacontane is not

classified as a hazardous substance under the Globally Harmonized System (GHS), adherence

to proper laboratory safety protocols is crucial to ensure a safe working environment and

regulatory compliance.[1][2][3]

Safety and Handling Precautions
Before handling hentriacontane, it is imperative to follow standard laboratory safety practices.

The less skin exposed, the better.[4] Always handle chemicals in a well-ventilated area.[5]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles must be worn at all times.[4][6][7]

Hand Protection: Wear suitable chemical-resistant gloves.[4][5]

Body Protection: A lab coat is required to protect clothing and skin.[8]

Hentriacontane Properties and Safety Data
The following table summarizes key quantitative data for hentriacontane.
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Property Data Citations

CAS Number 630-04-6 [1][2][3]

Molecular Formula C₃₁H₆₄ [1]

Physical State Solid (Waxy) [9]

Melting Point ~172°C [5]

GHS Classification
Not classified as a hazardous

substance
[2][3]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [2]

Hazard Statements None applicable [1][2]

Incompatibilities Oxidizing agents [1]

Experimental Protocols: Spill and Disposal
Procedures
The following protocols provide step-by-step guidance for managing accidental spills and the

routine disposal of hentriacontane waste.

Protocol 1: Accidental Release and Spill Cleanup
This protocol outlines the immediate steps to be taken in the event of a spill.

Methodology:

Assess the Spill: Determine the size and location of the spill. Ensure the area is well-

ventilated.

Containment (Large Spills): For larger spills, first cover the material with an inert absorbent

such as sand or earth to prevent it from spreading.[1]

Cleanup:
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For Small Spills: The material can be carefully wiped up with a cloth or similar absorbent

material.[1]

For Large Spills: After containment, mechanically collect the material using non-sparking

tools to avoid ignition sources.[1][5] Avoid actions that generate dust.[5]

Decontamination: Once the spilled material is collected, flush the spill site with water.[1]

Waste Collection: Place the collected waste into a suitable, closed, and clearly labeled

container for disposal.[5]

Protocol 2: Proper Waste Disposal
Hentriacontane is not classified as hazardous waste; however, its disposal must comply with

all relevant regulations.[1]

Methodology:

Regulatory Review: The ultimate disposal of any chemical must conform with environmental

and public health regulations.[10] Always consult your institution's environmental health and

safety (EHS) department and review local, state, and federal regulations before disposing of

chemical waste.[1][11]

Waste Characterization: Characterize the waste as non-hazardous hentriacontane. If it is

mixed with other substances, the mixture must be evaluated for hazardous properties.

Select Disposal Method: Based on regulatory requirements, choose one of the following

recommended methods:

Licensed Chemical Destruction Plant: The material can be sent to a licensed facility for

controlled incineration, potentially with flue gas scrubbing.[5] This is a preferred method for

chemical waste.

Sanitary Landfill: As a non-hazardous solid, hentriacontane may be approved for disposal

in a sanitary landfill.[1]

Small Quantities: In some jurisdictions, smaller quantities may be permissible for disposal

with regular household or laboratory waste.[3] This should only be done after confirming it
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is allowed by local regulations.

Packaging: Ensure the waste container is sealed, properly labeled, and stored in a safe

location while awaiting pickup by a licensed waste management contractor or institutional

EHS personnel.

Environmental Precaution: Do not discharge hentriacontane into sewers or waterways.[1][3]

[5]

Logical Workflow for Hentriacontane Disposal
The following diagram illustrates the decision-making process for the safe handling and

disposal of hentriacontane waste.
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Caption: Decision workflow for hentriacontane spill response and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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